Cas no 1361539-34-5 (4,2',3',6'-Tetrachlorobiphenyl-3-ethanone)

• Product Name: 4,2',3',6'-Tetrachlorobiphenyl-3-ethanone
• CAS No: 1361539-34-5
• MF: C₁₄H₈Cl₄O
• MW: 334.024720191956
• CID: 4789646
• Update Time: 2025-06-24

4,2',3',6'-Tetrachlorobiphenyl-3-ethanone Chemical and Physical Properties

Names and Identifiers

• 4,2',3',6'-Tetrachlorobiphenyl-3-ethanone

• Inchi： 1S/C14H8Cl4O/c15-10-2-1-9(7-8(10)5-6-19)13-11(16)3-4-12(17)14(13)18/h1-4,6-7H,5H2
• InChI Key： PXBNVATUEHKMTE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CC=O)C1C(=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 333.93
• Monoisotopic Mass: 331.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1

Additional information on 4,2',3',6'-Tetrachlorobiphenyl-3-ethanone

4,2',3',6'-Tetrachlorobiphenyl-3-ethanone (CAS No. 1361539-34-5): Properties, Applications, and Research Insights

4,2',3',6'-Tetrachlorobiphenyl-3-ethanone (CAS No. 1361539-34-5) is a chlorinated biphenyl derivative that has garnered attention in both academic and industrial research due to its unique chemical structure and potential applications. This compound belongs to the family of polychlorinated biphenyls (PCBs), which are known for their diverse chemical properties and utility in various fields. The presence of four chlorine atoms and an ethanone group in its structure makes 4,2',3',6'-Tetrachlorobiphenyl-3-ethanone a subject of interest for researchers exploring novel synthetic pathways and environmental behaviors.

The molecular formula of 4,2',3',6'-Tetrachlorobiphenyl-3-ethanone is C₁₄H₈Cl₄O, with a molecular weight of approximately 328.02 g/mol. Its structure consists of a biphenyl core substituted with chlorine atoms at the 4, 2', 3', and 6' positions, along with an ethanone group at the 3 position. This arrangement imparts distinct physicochemical properties, such as moderate solubility in organic solvents and stability under standard conditions. Researchers often investigate its thermal stability and photochemical reactivity, which are critical for understanding its behavior in various environments.

One of the key areas of interest for 4,2',3',6'-Tetrachlorobiphenyl-3-ethanone is its potential role in material science and organic synthesis. The compound's ability to undergo selective reactions, such as nucleophilic substitution or reduction, makes it a valuable intermediate in the synthesis of more complex molecules. For instance, it can be used to develop advanced polymers or pharmaceutical precursors, aligning with the growing demand for sustainable and high-performance materials. Additionally, its chlorinated structure offers opportunities for studying structure-activity relationships in medicinal chemistry.

Environmental scientists are also keenly interested in the degradation pathways of 4,2',3',6'-Tetrachlorobiphenyl-3-ethanone. Given the historical concerns surrounding PCBs and their persistence in ecosystems, understanding how this compound breaks down under different conditions is crucial. Recent studies have explored its biodegradation by microbial communities and its behavior in soil and water systems. These investigations are part of broader efforts to address environmental pollution and develop remediation strategies for chlorinated compounds.

From a commercial perspective, 4,2',3',6'-Tetrachlorobiphenyl-3-ethanone is primarily utilized in research and development settings. Its niche applications include serving as a reference standard in analytical chemistry for calibrating instruments like GC-MS or HPLC. Moreover, its unique properties make it a candidate for specialty chemicals used in electronics or coatings. As industries increasingly focus on green chemistry and sustainable practices, the demand for well-characterized compounds like this one is expected to rise.

Recent advancements in computational chemistry have further expanded the understanding of 4,2',3',6'-Tetrachlorobiphenyl-3-ethanone. Molecular modeling and quantum mechanical calculations provide insights into its electronic structure, reactivity, and interactions with other molecules. These tools are invaluable for predicting its behavior in complex systems and designing experiments with higher precision. For example, researchers can simulate its adsorption on various surfaces or its potential as a catalyst in organic reactions.

Safety and handling of 4,2',3',6'-Tetrachlorobiphenyl-3-ethanone are critical considerations for laboratories and industrial users. While it is not classified as a hazardous material under standard regulations, proper precautions should be taken to avoid inhalation or skin contact. Storage recommendations typically include keeping the compound in a cool, dry place away from direct sunlight. Material safety data sheets (MSDS) provide detailed guidelines for its safe use, emphasizing the importance of personal protective equipment (PPE) and ventilation in workspaces.

The future of 4,2',3',6'-Tetrachlorobiphenyl-3-ethanone research lies in exploring its untapped potential. With the rise of nanotechnology and smart materials, this compound could play a role in developing next-generation technologies. For instance, its incorporation into nanocomposites or sensors could open new avenues for innovation. Additionally, interdisciplinary collaborations between chemists, biologists, and engineers may uncover novel applications that align with global trends like circular economy and waste valorization.

In summary, 4,2',3',6'-Tetrachlorobiphenyl-3-ethanone (CAS No. 1361539-34-5) is a versatile compound with significant implications for research and industry. Its unique structure, combined with its potential applications in material science, environmental studies, and organic synthesis, makes it a valuable subject for ongoing investigation. As scientific and technological landscapes evolve, this compound is poised to contribute to advancements in multiple fields, addressing both current challenges and future opportunities.